Cas no 2034577-24-5 (1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one)

• Product Name: 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one
• CAS No: 2034577-24-5
• MF: C₁₂H₁₆FN₃O₃
• MW: 269.272146224976
• CID: 5338977
• Update Time: 2025-05-20

1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[(5-fluoro-2-pyrimidinyl)oxy]-1-piperidinyl]-2-methoxy-
• 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one

• Inchi： 1S/C12H16FN3O3/c1-18-8-11(17)16-4-2-3-10(7-16)19-12-14-5-9(13)6-15-12/h5-6,10H,2-4,7-8H2,1H3
• InChI Key： WLHLWIPQRHRRQE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(OC2=NC=C(F)C=N2)C1)COC

Additional information on 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one

Introduction to 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one (CAS No. 2034577-24-5)

1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034577-24-5, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in medicinal chemistry. The presence of a fluoropyrimidine moiety and a piperidine ring in its structure contributes to its distinctive chemical profile, which is likely responsible for its observed interactions with biological targets.

The fluoropyrimidine component is particularly noteworthy, as fluorinated pyrimidines are widely recognized for their role in enhancing the metabolic stability and binding affinity of small-molecule drugs. This structural feature has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents. The incorporation of a fluorine atom at the 5-position of the pyrimidine ring often leads to improved pharmacokinetic properties, including increased bioavailability and reduced susceptibility to enzymatic degradation. Such modifications are frequently employed in drug design to optimize therapeutic efficacy while minimizing side effects.

Complementing the fluoropyrimidine scaffold is the piperidine ring, which is a common pharmacophore in many bioactive compounds. Piperidine derivatives are known for their ability to modulate receptor activity and enzyme inhibition, making them relevant in the development of treatments for neurological disorders, cardiovascular diseases, and infectious diseases. The combination of these two motifs in 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one suggests potential applications in multiple therapeutic areas, particularly where precise targeting of biological pathways is required.

The methoxyethanone group at the 2-position of the compound introduces additional functional diversity, enabling various chemical modifications that could further tailor its biological activity. This moiety can serve as a handle for further derivatization, allowing researchers to explore different analogues with enhanced potency or selectivity. The presence of both oxygen and nitrogen atoms in this region also suggests possible interactions with hydrogen bond donors and acceptors in biological targets, which could be exploited to improve binding affinity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. Studies have demonstrated that the electronic properties of fluorine atoms can significantly alter the reactivity and binding characteristics of molecules. In the case of 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one, the electron-withdrawing nature of the fluorine atom may enhance interactions with negatively charged residues in protein targets, thereby increasing binding affinity. This insight aligns with broader trends in drug discovery where fluorinated compounds are increasingly recognized for their therapeutic potential.

The piperidine ring also plays a critical role in determining the compound's pharmacological profile. Piperidine derivatives have been shown to interact with a variety of biological targets, including G-protein coupled receptors (GPCRs) and kinases. The flexibility of the piperidine scaffold allows for optimal alignment with these targets, while its nitrogen atoms provide opportunities for hydrogen bonding interactions. These features make 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one a promising candidate for further investigation into its potential as an intermediate or lead compound in drug development.

In light of recent research, there has been growing interest in developing novel therapeutics that leverage fluorinated heterocycles for improved pharmacological outcomes. For instance, studies have highlighted the role of fluoropyrimidine-based compounds in inhibiting viral replication by disrupting essential enzymatic pathways. Similarly, piperidine-containing molecules have been explored for their potential in modulating inflammatory responses and neural signaling pathways. The combination of these structural elements in 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-methoxyethan-1-one positions it as a versatile tool for investigating novel therapeutic strategies.

The synthetic accessibility of this compound also warrants attention. Given its complex structure, efficient synthetic routes would be essential for large-scale production and further derivatization studies. Advances in synthetic methodologies have enabled the construction of such intricate molecules with greater precision and yield, making it feasible to produce sufficient quantities for preclinical testing. This accessibility is crucial for translating laboratory discoveries into tangible therapeutic options.

Preclinical studies are increasingly employing high-throughput screening (HTS) technologies to identify compounds with promising biological activity rapidly. Compounds like 1-{3-[ (5-fluoropyrimidin - 2 - yl ) oxy ] piper id ine - 1 - yl } - 2 - meth oxy eth an - 1 - one are often prioritized based on their structural novelty and predicted target interactions. Such studies aim to identify lead candidates that can be optimized further through medicinal chemistry interventions. The unique combination of motifs in this compound makes it an attractive starting point for exploring new pharmacological spaces.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Fluorinated pyrimidine derivatives have been explored as intermediates in crop protection agents due to their stability and bioactivity against pests or pathogens. Similarly, piperidine-based compounds find use in industrial processes where their chemical properties contribute to reaction efficiency or product performance. This versatility underscores the broad utility of molecules like 1-{3-[ (5-fluoropyrimidin - 2 - yl ) oxy ] piper id ine - 1 - yl } - 2 - meth oxy eth an - 1 - one, both academically and commercially.

As research continues to uncover new biological mechanisms and therapeutic targets, compounds like this one will remain relevant for addressing unmet medical needs. The integration of computational modeling with experimental validation has accelerated progress in identifying promising candidates for drug development significantly over recent years. This synergy between theoretical studies and empirical testing ensures that compounds such as CAS No,2034577–24–5, are thoroughly evaluated before advancing into clinical trials or commercial applications.

In conclusion, 1-{3-[ (5-fluoropyrimidin – 2 – yl ) oxy ] piper id ine – 1 – yl } – Methoxyethanone, identified by CAS No.,2034577–24–5, represents a significant advancement,,,,,,,,,,
as it combines key structural elements knownto contributeto bioactivity with novel functional groupsthat enhance pharmacological potential.
Further research into this compound’sbiological effects will undoubtedly contribute
to our understandingof disease mechanismsand provide new avenues
for therapeutic intervention.